Cas no 841218-86-8 (N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 841218-86-8
• MF: C₂₁H₂₀ClN₃O₄S
• MW: 445.919202804565
• CID: 6263168
• PubChem ID: 3227994
• Update Time: 2025-05-23

N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• N-(5-chloro-2-methoxyphenyl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• 841218-86-8
• AKOS000739308
• N-(5-CHLORO-2-METHOXYPHENYL)-2-{[6-(3,4-DIMETHOXYPHENYL)PYRIDAZIN-3-YL]SULFANYL}ACETAMIDE
• N-(5-chloro-2-methoxyphenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide
• F1899-0347

• Inchi： 1S/C21H20ClN3O4S/c1-27-17-8-5-14(22)11-16(17)23-20(26)12-30-21-9-6-15(24-25-21)13-4-7-18(28-2)19(10-13)29-3/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key： ZYKXAFGHMGUASG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CSC1=CC=C(C2C=CC(=C(C=2)OC)OC)N=N1)=O)OC

Computed Properties

• Exact Mass: 445.0863050g/mol
• Monoisotopic Mass: 445.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 108Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 841218-86-8)

In the realm of specialized chemical compounds, N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 841218-86-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a pyridazine core with methoxyphenyl and chlorophenyl substituents, creating a versatile scaffold for further chemical modifications. Researchers and pharmaceutical developers are increasingly exploring its properties, particularly in the context of drug discovery and medicinal chemistry.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide incorporates multiple functional groups, including acetamide, sulfanyl, and methoxy moieties. These groups contribute to its potential bioactivity, making it a candidate for targeting specific enzyme pathways or receptor interactions. Recent studies have highlighted its relevance in kinase inhibition, a hot topic in cancer research and inflammatory diseases. The compound's ability to modulate cellular signaling pathways aligns with current trends in precision medicine and targeted therapy.

From a synthetic perspective, the preparation of CAS No. 841218-86-8 involves multi-step organic reactions, often utilizing cross-coupling techniques and protecting group strategies. The pyridazine ring serves as a central platform for introducing diverse substituents, enabling the fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are critical in ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key focus area in modern pharmaceutical development.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are gaining traction, addressing the growing demand for environmentally benign processes. This aligns with broader industry shifts toward reducing carbon footprints and minimizing hazardous waste.

The compound's potential extends beyond therapeutics. In agricultural chemistry, derivatives of pyridazine have shown promise as plant growth regulators or pest control agents. While CAS 841218-86-8 itself may not be commercially deployed in this sector, its structural analogs are being evaluated for their biostimulant effects. This dual applicability in human health and agrochemicals underscores its interdisciplinary significance.

Analytical characterization of N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and elucidate conformational details, which are vital for structure-activity relationship (SAR) studies. The rise of computational chemistry tools, including molecular docking and quantum mechanical calculations, further accelerates the exploration of its interactions with biological targets.

As the scientific community delves deeper into personalized medicine, compounds like 841218-86-8 are gaining attention for their potential role in tailored therapeutics. Its modular structure allows for derivatization to enhance selectivity or reduce off-target effects—a priority in next-generation drug design. Concurrently, patent literature reveals growing intellectual property activity around pyridazine-based molecules, reflecting their commercial viability.

In summary, N-(5-chloro-2-methoxyphenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide exemplifies the convergence of chemical innovation and biomedical research. Its multifaceted applications—from drug discovery to sustainable synthesis—position it as a compound worthy of continued investigation. Future directions may explore its utility in neurodegenerative diseases or immune modulation, areas where small-molecule modulators are in high demand.